Cas no 180698-14-0 (1-(3,5-difluorophenyl)piperazine)

1-(3,5-difluorophenyl)piperazine structure
180698-14-0 structure
Product Name:1-(3,5-difluorophenyl)piperazine
CAS No:180698-14-0
MF:C10H12F2N2
MW:198.212489128113
CID:139163
PubChem ID:10987219
Update Time:2025-04-19

1-(3,5-difluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Difluorophenyl)piperazine
    • Piperazine,1-(3,5-difluorophenyl)-
    • AC1Q4LIX
    • AG-E-30823
    • CTK4D7685
    • KB-213564
    • SureCN3045513
    • EN300-59253
    • SCHEMBL3045513
    • AT25486
    • DTXSID10450855
    • Piperazine, 1-(3,5-difluorophenyl)-
    • TWSOQIHDPMMWAJ-UHFFFAOYSA-N
    • SB34445
    • 1-(3,5-DIFLUORO-PHENYL)-PIPERAZINE
    • AKOS010081511
    • 180698-14-0
    • 1-(3,5-difluorophenyl)piperazine
    • Inchi: 1S/C10H12F2N2/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14/h5-7,13H,1-4H2
    • InChI Key: TWSOQIHDPMMWAJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)N1CCNCC1)F

Computed Properties

  • Exact Mass: 198.09696
  • Monoisotopic Mass: 198.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

1-(3,5-difluorophenyl)piperazine Pricemore >>

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